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Compound of Interest

Compound Name: 3-Ethyl-2,4-dimethylpentane

Cat. No.: B094175

An In-depth Guide for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Ethyl-2,4-dimethylpentane
(CAS No. 1068-87-7), a branched alkane of interest in various research and development
applications. The document details its commercial availability, key physicochemical properties,
and outlines established experimental protocols for its synthesis and analysis. Furthermore,
this guide presents visual workflows for its synthesis and characterization to aid researchers in
their laboratory endeavors.

Commercial Avalilability

3-Ethyl-2,4-dimethylpentane is readily available for research purposes from a variety of
chemical suppliers. While the list is not exhaustive, prominent suppliers include:

Benchchem[1]

Chemsrc[2]

PINPOOLS, which lists multiple suppliers including Univar Solutions GmbH, Shandong Xintai
Chemicals Co., Ltd., and LinkChem Co., Ltd.[3]

ChemicalBook[4][5]
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Researchers are advised to contact these suppliers directly for information on purity, available

quantities, and pricing. The compound is typically supplied with a clear indication that it is for

research use only and not for human or veterinary use.[1]

Physicochemical Properties

A summary of the key quantitative data for 3-Ethyl-2,4-dimethylpentane is presented in Table

1. This data is crucial for understanding the compound's behavior in various experimental

settings.
Property Value Unit Source(s)
CAS Number 1068-87-7 [21[61[7]
Molecular Formula C9H20 [21[3][6][8]
Molecular Weight 128.26 g/mol [L1[31[41[6][7]
Boiling Point 136.1 - 136.72 °C [1121[3][41[7]
Melting Point -122.2 to -122.36 °C [1][4]
Density 0.719-0.734 g/cm3 [21[41[7]
Flash Point 26.7 °C (213171
Vapor Pressure 9.26 mmHg at 25°C [2][7]
Refractive Index 1.4115- 1.404 41071
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Synthesis and Experimental Protocols

The synthesis of 3-Ethyl-2,4-dimethylpentane can be achieved through various established

organic chemistry routes. Below are representative protocols for its synthesis and subsequent

analysis.
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Synthesis via Grighard Reaction and Subsequent
Reduction

A common and versatile method for the synthesis of highly branched alkanes involves the use
of a Grignard reagent to create a tertiary alcohol intermediate, which is then dehydrated and
hydrogenated.

Experimental Protocol:

Preparation of the Grignard Reagent (sec-butylmagnesium bromide): In a flame-dried, three-
necked flask equipped with a dropping funnel, condenser, and magnetic stirrer, add
magnesium turnings. A solution of 2-bromobutane in anhydrous diethyl ether is added
dropwise to initiate the reaction. The mixture is refluxed until the magnesium is consumed.

Reaction with Ketone: The Grignard reagent is cooled in an ice bath, and a solution of 3-
pentanone in anhydrous diethyl ether is added dropwise with stirring. The reaction is then
allowed to proceed at room temperature until completion, which can be monitored by Thin
Layer Chromatography (TLC).

Work-up and Formation of Tertiary Alcohol: The reaction is quenched by the slow addition of
a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the
aqueous layer is extracted with diethyl ether. The combined organic extracts are dried over
anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure
to yield the crude 3-ethyl-2,4-dimethyl-3-pentanol.

Dehydration of the Alcohol: The crude alcohol is mixed with a catalytic amount of a strong
acid, such as sulfuric acid or phosphoric acid, and heated. The resulting alkene mixture is
distilled from the reaction flask.

Catalytic Hydrogenation: The alkene mixture is dissolved in a suitable solvent like ethanol
and subjected to catalytic hydrogenation using a catalyst such as palladium on carbon
(Pd/C) under a hydrogen atmosphere. The reaction is monitored until the uptake of hydrogen

ceases.

Purification: The catalyst is removed by filtration, and the solvent is evaporated. The resulting
crude 3-Ethyl-2,4-dimethylpentane is then purified by fractional distillation.
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Characterization and Analysis

The identity and purity of the synthesized 3-Ethyl-2,4-dimethylpentane should be confirmed
using standard analytical technigques.

3.2.1. Determination of Boiling Point
The boiling point can be determined using a Thiele tube apparatus or by simple distillation.

Experimental Protocol (Thiele Tube Method):

A small amount of the purified liquid is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube.

The test tube is attached to a thermometer and placed in a Thiele tube containing mineral olil.

The Thiele tube is gently heated, and the temperature at which a rapid and continuous
stream of bubbles emerges from the capillary tube is recorded as the boiling point.

3.2.2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for confirming the molecular weight and purity of the
compound.

Experimental Protocol:
e Instrument: A standard GC-MS system.

e Column: A non-polar capillary column, such as one with a 5% diphenyl / 95% dimethyl
polysiloxane stationary phase (e.g., HP-5ms), is suitable for alkane analysis.

e Carrier Gas: Helium at a constant flow rate.

e Oven Temperature Program: An initial temperature of 50°C, held for 2 minutes, followed by a
ramp of 10°C/min to 200°C.

« Injector and Detector Temperature: 250°C.
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« lonization Mode (MS): Electron lonization (EI) at 70 eV.

o Sample Preparation: A dilute solution of the purified compound in a volatile solvent such as
hexane.

The resulting mass spectrum should show a molecular ion peak corresponding to the molecular
weight of 3-Ethyl-2,4-dimethylpentane (128.26 g/mol ) and a fragmentation pattern
characteristic of branched alkanes.

Visualized Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the

synthesis and characterization processes.

Grignard Reagent Formation

Mg

2-bromobutane

C-d Bond Formation Reduction to Alkane

- H+, Heat H2, Pd/C
3-pentanone EEVIRREN I | (Dehydration) W f -y oo v e | (Hydrogenation 3-Ethyl-2,4-
-3-pentanol dimethylpentane

Click to download full resolution via product page

Caption: Synthesis pathway for 3-Ethyl-2,4-dimethylpentane via a Grignard reaction.
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Caption: General experimental workflow for the purification and characterization of 3-Ethyl-2,4-
dimethylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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